Cas no 68533-72-2 (Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester)

Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester structure
68533-72-2 structure
Product Name:Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester
CAS No:68533-72-2
MF:C15H11Cl3O4
MW:361.60444188118
CID:393025
PubChem ID:12766046
Update Time:2025-04-19

Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester
    • methyl 2-[2-chloro-5-(2,4-dichlorophenoxy)phenoxy]acetate
    • DTXSID60509367
    • Methyl [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]acetate
    • 68533-72-2
    • Inchi: 1S/C15H11Cl3O4/c1-20-15(19)8-21-14-7-10(3-4-11(14)17)22-13-5-2-9(16)6-12(13)18/h2-7H,8H2,1H3
    • InChI Key: ZIAHIBNHIDBKNA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1OCC(=O)OC)OC1C=CC(=CC=1Cl)Cl

Computed Properties

  • Exact Mass: 359.972292g/mol
  • Monoisotopic Mass: 359.972292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 44.8Ų
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